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Compound of Interest

Compound Name: Di-2-Pyridyl Thionocarbonate

Cat. No.: B1361461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for Di-2-Pyridyl
Thionocarbonate (CAS No. 96989-50-3). Adherence to these guidelines is essential to ensure

the safety of laboratory personnel and the integrity of research outcomes. This document

compiles and presents data from authoritative safety data sheets and chemical databases.

Hazard Identification and Classification
Di-2-Pyridyl Thionocarbonate is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification[1]

Classification Category

Skin Irritation 2

Eye Irritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Signal Word: Warning
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Hazard Pictogram:

alt text

Table 2: Hazard and Precautionary Statements[1]

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261 Avoid breathing dust.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ eye protection/ face

protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340 + P312

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER/ doctor if you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of Di-2-Pyridyl
Thionocarbonate is fundamental for its safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value Reference

CAS Number 96989-50-3 [2]

Molecular Formula C₁₁H₈N₂O₂S [2]

Molecular Weight 232.26 g/mol [1]

Appearance
White to Yellow to Orange

powder to crystal
[3]

Melting Point 94-98 °C

Purity >98.0% [2]

Storage Temperature -20°C to 0-10°C [2]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's stability.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling Di-2-Pyridyl Thionocarbonate:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Respiratory Protection: A dust mask type N95 (US) or equivalent is recommended.

Safe Handling Practices
Handle in accordance with good industrial hygiene and safety practice.[4]

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]
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Avoid dust formation.[4]

Use only in a well-ventilated area.

Wash hands thoroughly after handling.

Storage Conditions
Keep in a dry place.[4]

Keep container tightly closed.[4]

Store in a freezer at temperatures between -20°C and 10°C.[2][4]

Store under an inert gas, as the substance is moisture and heat sensitive.[2]

Incompatible Materials
Strong oxidizing agents.[4][5]

Strong acids and strong reducing agents.[5]

Experimental Protocols: Emergency Procedures
While specific experimental protocols for the use of Di-2-Pyridyl Thionocarbonate are

application-dependent, the following outlines standardized emergency procedures in case of

accidental exposure.

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[4]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[4]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[6]

Ingestion

Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if

symptoms occur.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[4]

Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[4]

Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon

dioxide (CO₂), Sulfur oxides.[4]

Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[4]

Stability and Reactivity
Reactivity: No hazardous reactions under normal processing.[4]
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Chemical Stability: Stable under recommended storage conditions, but is sensitive to

moisture and heat.[2][5]

Conditions to Avoid: Heat, flames, sparks, and exposure to moist air or water.[4] To avoid

thermal decomposition, do not overheat.[4]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂), Sulfur oxides.[4]

Hazardous Polymerization: Does not occur.[4]

Toxicological Information
Acute Toxicity: No acute toxicity information is available for this product.[4]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.[5]

Visualizations
The following diagrams illustrate key safety and handling workflows.
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General Handling Workflow for Di-2-Pyridyl Thionocarbonate

Preparation

Handling

Post-Handling

Assess Risks

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

Prepare Well-Ventilated Work Area
(Fume Hood)

Retrieve from Freezer
(Allow to reach RT under inert gas)

Weigh and Dispense

Perform Experiment

Decontaminate Equipment

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling Di-2-Pyridyl Thionocarbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1361461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Procedures for Exposure

Routes of Exposure

Immediate Actions

Follow-up

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water
for at least 15 minutes.

Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

Move to fresh air.
Provide artificial respiration if needed.

Clean mouth with water.
Drink plenty of water.

Get medical attention
if irritation persists. Get medical attention. Get medical attention

if symptoms occur.
Get medical attention

if symptoms occur.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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